Cas no 101492-91-5 (Hexanal,6-(phenylmethoxy)-)

Hexanal,6-(phenylmethoxy)- Properties

Names and Identifiers

• Hexanal,6-(phenylmethoxy)-
• 6-BENZYLOXY-HEXANAL
• 6-phenylmethoxyhexanal
• 1-(benzyloxy)hexan-6-al
• 6-(benzyloxy)hexanal
• 6-(benzyloxy)-hexanal
• 6-benzyloxy-1-hexanal
• 6-benzyloxyhexan-1-al
• 6-Benzyloxyhexanal
• AC1L8YVP
• ACMC-1BTA3
• BnO(CH2)5CHO
• CTK3J9835
• NSC686505
• CHEMBL1964877
• Hexanal, 6-(phenylmethoxy)-
• SCHEMBL711369
• AKOS015965613
• 101492-91-5
• MFCD09032481
• NCI60_031195
• DTXSID80327787
• OKBHPVOFRDHZPQ-UHFFFAOYSA-N
• P16981
• 6-(Benzyloxy)hexanal
• NSC-686505
• 6-benzyloxyhexanal
• +Expand

• MDL： MFCD09032481
• InChIKey： OKBHPVOFRDHZPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2/c14-10-6-1-2-7-11-15-12-13-8-4-3-5-9-13/h3-5,8-10H,1-2,6-7,11-12H2
• SMILES： C1(COCCCCCC=O)C=CC=CC=1

Computed Properties

• Exact Mass: 206.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 206.130679813g/mol
• Heavy Atom Count: 15
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Boiling Point: 305.0±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 124.0±16.7 °C
• Density: 1.0±0.1 g/cm3